Cas no 1805531-63-8 (2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine
• CAS No: 1805531-63-8
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4888603
• Update Time: 2025-08-02

2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-5(2-11)12-3-6(13)7(4)8(9)10/h3,8,13H,2,11H2,1H3
• InChI Key： XYRUKFBWTLRNDJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine (CAS No. 1805531-63-8)

2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine (CAS No. 1805531-63-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining an aminomethyl group, a difluoromethyl moiety, and a hydroxy substituent, which contribute to its diverse reactivity and applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and material science.

The chemical properties of 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine make it a valuable intermediate in synthetic chemistry. Its pyridine core is known for stability and versatility, while the difluoromethyl group enhances its metabolic stability, a critical factor in medicinal chemistry. The presence of the hydroxy and aminomethyl groups allows for further functionalization, enabling the synthesis of more complex molecules. This compound is particularly relevant in the context of fluorinated pharmaceuticals, a growing trend in the pharmaceutical industry due to the improved bioavailability and potency of fluorinated compounds.

In recent years, the demand for fluorinated building blocks like 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine has surged, driven by advancements in drug development and agrochemical formulations. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it can significantly alter a molecule's physicochemical properties, such as lipophilicity and metabolic stability. This compound’s difluoromethyl group is especially noteworthy, as it mimics the behavior of other bioactive fluorinated groups while offering unique synthetic advantages.

Another area where 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine shows promise is in material science. Its structural features make it a candidate for designing novel functional materials, such as ligands for catalysis or components in advanced polymers. Researchers are exploring its potential in creating high-performance coatings and electronic materials, where the introduction of fluorine can enhance thermal stability and chemical resistance.

From a market perspective, the compound is gaining attention due to its applicability in high-value chemical synthesis. Companies specializing in custom synthesis and pharmaceutical intermediates are actively sourcing 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine to meet the needs of drug discovery programs. The rise of precision medicine and targeted therapies has further amplified the demand for structurally diverse and functionally rich intermediates like this one.

For researchers working on heterocyclic chemistry, this compound offers a versatile scaffold for further modifications. Its pyridine-based structure is a common motif in many FDA-approved drugs, making it a valuable starting point for lead optimization in drug discovery. Additionally, the hydroxy and aminomethyl groups provide handles for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

In summary, 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-methylpyridine (CAS No. 1805531-63-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a key player in the development of next-generation fluorinated compounds and functional materials. As research continues to uncover new uses for this molecule, its importance in synthetic and applied chemistry is expected to grow significantly.